Cas no 1499550-16-1 (1-(5-methylfuran-2-yl)cyclobutylmethanamine)

• Product Name: 1-(5-methylfuran-2-yl)cyclobutylmethanamine
• CAS No: 1499550-16-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6323214
• PubChem ID: 96736839
• Update Time: 2025-05-20

1-(5-methylfuran-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)cyclobutylmethanamine
• 1499550-16-1
• EN300-1818262
• [1-(5-methylfuran-2-yl)cyclobutyl]methanamine

• Inchi： 1S/C10H15NO/c1-8-3-4-9(12-8)10(7-11)5-2-6-10/h3-4H,2,5-7,11H2,1H3
• InChI Key： GJBZRERFVSJURT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-methylfuran-2-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(5-methylfuran-2-yl)cyclobutylmethanamine (CAS No. 1499550-16-1): Properties, Applications, and Industry Insights

The compound 1-(5-methylfuran-2-yl)cyclobutylmethanamine (CAS No. 1499550-16-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a furan ring with a cyclobutylmethanamine moiety, offers versatile reactivity, making it a valuable intermediate for synthetic applications. This article delves into its chemical properties, potential uses, and relevance to current trends in drug discovery and sustainable chemistry.

Chemically, 1-(5-methylfuran-2-yl)cyclobutylmethanamine features a 5-methylfuran-2-yl group attached to a cyclobutylmethanamine backbone. The presence of the furan ring contributes to its electron-rich character, while the cyclobutyl ring introduces steric constraints that can influence binding affinity in biological systems. Such structural attributes align with the growing demand for small-molecule modulators in targeted therapies, a hot topic in precision medicine.

In pharmaceutical research, this compound is explored for its potential as a building block in the synthesis of novel heterocyclic compounds. Recent studies highlight its utility in designing CNS-active agents, leveraging the amine functionality for interactions with neural receptors. The rise of AI-driven drug discovery has further amplified interest in such scaffolds, as computational models prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity—traits exhibited by 1499550-16-1.

Beyond therapeutics, 1-(5-methylfuran-2-yl)cyclobutylmethanamine finds relevance in green chemistry initiatives. The furan component, derived from renewable biomass, aligns with the push for bio-based feedstocks. Industries are increasingly adopting such compounds to reduce reliance on petrochemicals, addressing global searches for sustainable alternatives and carbon-neutral processes.

Analytical characterization of CAS No. 1499550-16-1 typically involves NMR spectroscopy and mass spectrometry, with its amine proton resonating distinctly in the 1-3 ppm range. Stability studies under varying pH and temperature conditions are critical, given the furan ring’s sensitivity to oxidative degradation—a consideration for formulation scientists optimizing drug delivery systems.

The compound’s nomenclature often leads to searches for “1-(5-methylfuran-2-yl)cyclobutylmethanamine synthesis” or “CAS 1499550-16-1 suppliers”, reflecting industrial demand. Regulatory databases list it as non-hazardous under standard conditions, though proper handling protocols for amines (e.g., inert atmosphere storage) are recommended to ensure longevity.

Emerging applications include its role in material science, where its rigid cyclobutyl core may enhance polymer thermal stability. Researchers are also investigating its derivatives for catalysis, particularly in asymmetric reactions—a trending topic in organocatalysis forums.

In summary, 1-(5-methylfuran-2-yl)cyclobutylmethanamine exemplifies the intersection of structural innovation and multidisciplinary utility. As industries prioritize molecular diversity and eco-friendly synthesis, this compound is poised to remain a focal point in both academic and commercial spheres.